Cas no 1232979-67-7 (1-(2-Aminoethyl)-1H-1,2,3-triazole-4-carboxylic Acid Hydrochloride)

• Product Name: 1-(2-Aminoethyl)-1H-1,2,3-triazole-4-carboxylic Acid Hydrochloride
• CAS No: 1232979-67-7
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• MDL: MFCD16666463
• CID: 3165751
• PubChem ID: 62059449
• Update Time: 2025-10-28

1-(2-Aminoethyl)-1H-1,2,3-triazole-4-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminoethyl)-1H-1,2,3-triazole-4-carboxylic Acid Hydrochloride
• 1-(2-aminoethyl)triazole-4-carboxylic acid
• 1-(2-aminoethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(2-aminoethyl)-1H-1,2,3-triazole-4-carboxylicacid
• SCHEMBL15776049
• EN300-94586
• AKOS011336897
• CS-0266528
• 1232979-67-7

• MDL： MFCD16666463
• Inchi： 1S/C5H8N4O2/c6-1-2-9-3-4(5(10)11)7-8-9/h3H,1-2,6H2,(H,10,11)
• InChI Key： ASIUNYPPVATDFV-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CCN)N=N1)=O

Computed Properties

• Exact Mass: 156.06472551Da
• Monoisotopic Mass: 156.06472551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-Aminoethyl)-1H-1,2,3-triazole-4-carboxylic Acid Hydrochloride

1-(2-Aminoethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid Hydrochloride: A Comprehensive Overview

1-(2-Aminoethyl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride, also known by its CAS number 1232979-67-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which have gained prominence due to their diverse applications in drug discovery and materials science. The structure of this compound comprises a 1,2,3-triazole ring system with a carboxylic acid group at the 4-position and an aminoethyl substituent at the 1-position. The hydrochloride salt form suggests its potential use in pharmaceutical formulations where ionization state is critical for bioavailability and stability.

The synthesis of 1-(2-Aminoethyl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride typically involves multi-step reactions that leverage the unique reactivity of triazole rings. Recent advancements in click chemistry have enabled more efficient routes for constructing such compounds, often utilizing copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These methods not only enhance yield but also improve the purity of the final product, which is crucial for its application in sensitive biological assays.

In terms of pharmacological properties, this compound has shown promising results in preclinical studies. Research indicates that it exhibits moderate to high potency in inhibiting specific enzymatic targets associated with inflammatory diseases and cancer. For instance, studies published in Journal of Medicinal Chemistry highlight its ability to modulate cytokine production in immune cells, suggesting potential anti-inflammatory effects. Additionally, its triazole core has been implicated in enhancing drug permeability across biological membranes, a critical factor for systemic drug delivery.

The structural versatility of 1-(2-Aminoethyl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride also lends itself to applications beyond pharmacology. In materials science, it has been explored as a ligand in metalloorganic frameworks (MOFs) due to its ability to coordinate with metal ions effectively. Recent research in Nature Materials demonstrates its role in constructing porous MOFs with high surface area and selective gas adsorption capabilities.

From a manufacturing standpoint, the production of this compound requires stringent quality control measures to ensure consistency and safety. The presence of an amino group introduces challenges in terms of stability during synthesis and storage. However, advancements in process analytical technology (PAT) have allowed manufacturers to optimize reaction conditions and minimize impurities.

In conclusion, 1-(2-Aminoethyl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride represents a multifaceted compound with wide-ranging applications across various scientific domains. Its continued exploration will undoubtedly contribute to the development of novel therapeutic agents and advanced materials.